Cas no 74697-15-7 (2(1H)-Pyridinone,3-ethynyl-4-hydroxy-6-methyl-)

• Product Name: 2(1H)-Pyridinone,3-ethynyl-4-hydroxy-6-methyl-
• CAS No: 74697-15-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 557022
• PubChem ID: 54731699
• Update Time: 2025-04-19

2(1H)-Pyridinone,3-ethynyl-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-ethynyl-4-hydroxy-6-methyl-
• 2(1H)-Pyridinone, 3-ethynyl-4-hydroxy-6-methyl- (9CI)
• 3-ethynyl-4-hydroxy-6-methyl-1H-pyridin-2-one
• 74697-15-7
• 3-Ethynyl-4-hydroxy-6-methylpyridin-2(1H)-one
• DTXSID20716378

• Inchi： 1S/C8H7NO2/c1-3-6-7(10)4-5(2)9-8(6)11/h1,4H,2H3,(H2,9,10,11)
• InChI Key： VHMFMNBINHUFNY-UHFFFAOYSA-N
• SMILES： OC1=C(C#C)C(NC(C)=C1)=O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų